Cas no 103068-20-8 (5'-Bromo-1,1':3',1''-terphenyl)

5'-Bromo-1,1':3',1''-terphenyl Properties

Names and Identifiers

• 5'-Bromo-1,1':3',1''-terphenyl
• (3,5-Diphenylphenyl) broMo benzene
• 1,1':3',1''-Terphenyl, 5'-broMo-
• 1-BroMo-3,5-diphenylbenzen
• 1,3-diphenyl-5-broMobenzene
• 5'-BroMo-M-terphenyl
• 1-Bromo-3,5-diphenylbenzene
• 4-Bromo-4'-iodobiphenyl
• M-DPPBr
• DTXSID80435159
• B4308
• CS-W002509
• 5'-bromo-[1,1';3',1'']terphenyl
• AC-26879
• DB-058920
• 103068-20-8
• 5'-Bromo-m-terphenyl
• AS-19014
• C18H13Br
• MFCD00196170
• 5'-bromo-[1,1':3',1'']terphenyl
• BCP05442
• 2~5~-Bromo-1~1~,2~1~:2~3~,3~1~-terphenyl
• SY032867
• 3,5-diphenylbromobenzene
• 3',5'-Diphenylbromobenzene
• 5\\'-Bromo-m-terphenyl
• AKOS015950842
• SCHEMBL45718
• 5 inverted exclamation mark -Bromo-1,1 inverted exclamation mark :3 inverted exclamation mark ,1 inverted exclamation mark inverted exclamation mark -terphenyl
• 3-BROMO-5-PHENYL-1,1'-BIPHENYL
• 1,1':3',1''-Terphenyl, 5'-bromo-
• +Expand

• MDL： MFCD00196170
• InChIKey： IOPQERQQZZREDR-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H13Br/c19-18-12-16(14-7-3-1-4-8-14)11-17(13-18)15-9-5-2-6-10-15/h1-13H
• SMILES： C1=CC=C(C=C1)C2=CC(=CC(=C2)Br)C3=CC=CC=C3

Computed Properties

• Exact Mass: 308.02006g/mol
• Surface Charge: 0
• XLogP3: 5.9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 308.02006g/mol
• Monoisotopic Mass: 308.02006g/mol
• Topological Polar Surface Area: 0Ų
• Heavy Atom Count: 19
• Complexity: 237
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 5.78310
• PSA: 0.00000
• Boiling Point: 401.1℃ at 760 mmHg
• Melting Point: 109.0 to 113.0 deg-C
• Flash Point: 192.2±14.5 °C
• Color/Form: solid
• λmax: 252(CH2Cl2)(lit.)
• Density: 1.309

5'-Bromo-1,1':3',1''-terphenyl Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazardous Material transportation number：UN 3152 9/PG II
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• PackingGroup：II
• Signal Word：Warning
• HazardClass：9

5'-Bromo-1,1':3',1''-terphenyl Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides